6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide

• IUPAC Name: 6-[3-[3-oxo-3-(4-pyridin-2-ylpiperazin-1-yl)propyl]piperidin-1-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C23H30N6O2/c24-23(31)19-7-8-21(26-16-19)29-11-3-4-18(17-29)6-9-22(30)28-14-12-27(13-15-28)20-5-1-2-10-25-20/h1-2,5,7-8,10,16,18H,3-4,6,9,11-15,17H2,(H2,24,31)
• InChI Key: GQTWJEUKGXKTHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=C(C=C2)C(=O)N)CCC(=O)N3CCN(CC3)C4=CC=CC=N4
• Molecular Formula: C23H30N6O2
• Molecular Weight: 422.5 g/mol

Description

6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide is a chemical compound with potential applications in scientific research. It is a small molecule inhibitor that can be used to study the role of specific proteins in various biological processes.

Scientific Research Applications

6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide has potential applications in scientific research. It can be used as a small molecule inhibitor to study the role of specific proteins in various biological processes. For example, it has been used to study the role of the protein HSP90 in cancer cells.

Mechanism of Action

The mechanism of action of 6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide involves the inhibition of specific proteins. It binds to the ATP-binding site of these proteins, preventing them from functioning properly. This can lead to a variety of effects, depending on the specific protein being inhibited.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide will depend on the specific protein being inhibited. For example, inhibition of HSP90 can lead to the degradation of client proteins, which can have a variety of effects on cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide in lab experiments is its specificity. It can be used to selectively inhibit specific proteins, allowing researchers to study their role in various biological processes. However, one limitation is that it may not be effective in all cell types or in vivo models.

Future Directions

There are many potential future directions for research involving 6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide. One direction could be to study its effects on other proteins and biological processes. Another direction could be to develop more potent inhibitors based on this compound. Additionally, research could focus on developing new delivery methods to improve the effectiveness of this compound in vivo.

Synthesis Methods

The synthesis of 6-(3-{3-oxo-3-[4-(2-pyridinyl)-1-piperazinyl]propyl}-1-piperidinyl)nicotinamide involves several steps. The first step is the synthesis of 4-(2-pyridinyl)-1-piperazine, which is then reacted with 3-(bromomethyl)-1-piperidine to form 3-(4-(2-pyridinyl)-1-piperazinyl)propyl-1-piperidine. This compound is then reacted with nicotinamide to form the final product.